BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Molecular
Structure of Trifluridine-3C,*>N2

Author: BenchChem Technical Support Team. Date: April 2026
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Compound Name: Trifluridine-13C,15N2
Cat. No.: B12398143
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Trifluridine-13C,*>N2. This isotopically labeled compound is a crucial tool in
pharmaceutical research, particularly in pharmacokinetic and metabolic studies.

Molecular Structure and Properties

Trifluridine-13C,1°Nz is a stable isotope-labeled version of Trifluridine, an antiviral and
antineoplastic drug. The labeling involves the incorporation of one carbon-13 (*3C) and two
nitrogen-15 (*°N) isotopes into the pyrimidine ring of the molecule. This labeling makes it an
ideal internal standard for quantitative bioanalytical assays using mass spectrometry.[1][2][3]

The molecular structure of Trifluridine-13C,15N:z is depicted below. The carbon atom at position 2
of the pyrimidine ring is replaced with 13C, and the nitrogen atoms at positions 1 and 3 are
replaced with *>N.

Caption: Molecular structure of Trifluridine-13C,1>Nz2.

Quantitative Data
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The key quantitative data for Trifluridine-3C,15N2 are summarized in the table below.

Property Value Source(s)
Molecular Formula Co13CH11F3°N20s [4][5]
Molecular Weight 299.18 g/mol [41[5]
Exact Mass 299.06 g/mol [5]

CAS Number 2086328-10-9 [41[5]
Isotopic Purity 13C: 299%, 15N: =298% [4]

Appearance White to off-white solid
Solubility Soluble in DMSO and water
Melting Point 190-193 °C (unlabeled)
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Experimental Protocols

Synthesis

A detailed, publicly available experimental protocol for the synthesis of Trifluridine-13C,2>Nz2 is

not readily found in the scientific literature. However, based on established methods for the

synthesis of isotopically labeled pyrimidine nucleosides, a plausible synthetic route can be

proposed. This typically involves the condensation of a labeled nucleobase with a protected

sugar moiety.

The likely starting materials would be:
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e [2-13C, 1,3-15N2]-5-(trifluoromethyl)uracil: The isotopically labeled pyrimidine base.

e A protected 2-deoxy-D-ribose derivative: Such as 1-chloro-3,5-di-O-p-toluoyl-2-deoxy-a-D-
ribofuranose.

The general steps would involve:

e Glycosylation: The condensation of the silylated labeled uracil derivative with the protected
deoxyribose derivative, often catalyzed by a Lewis acid.

o Deprotection: Removal of the protecting groups from the sugar moiety to yield the final
product.

« Purification: Purification of the final compound using techniques such as column
chromatography and recrystallization.

A simplified workflow for this proposed synthesis is illustrated below.

Starting Materials

Synthetic Steps Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. schd-shimadzu.com [schd-shimadzu.com]

o 2. Trifluorothymidine-13C,15N2 | LGC Standards [lgcstandards.com]
e 3. Trifluridine-13C-15N2 - Protheragen [protheragen.ai]

o 4. Trifluridine | 70-00-8 [chemicalbook.com]

e 5. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Structure
of Trifluridine-13C,1°Nz]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398143/docs#an-in-depth-technical-guide-to-the-
molecular-structure-of-trifluridine-c-n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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